Cas no 2770499-36-8 ((9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate
• CAS No: 2770499-36-8
• MF: C₂₀H₁₉NO₂S
• MW: 337.43536400795
• CID: 5994793
• PubChem ID: 165992346
• Update Time: 2025-06-18

(9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate
• EN300-37396775
• 2770499-36-8

• Inchi： 1S/C20H19NO2S/c1-2-12-24-13-11-21-20(22)23-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h1,3-10,19H,11-14H2,(H,21,22)
• InChI Key： JDWBGGSDKRLYQY-UHFFFAOYSA-N
• SMILES： S(CC#C)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 337.11365002g/mol
• Monoisotopic Mass: 337.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate

Chemical Profile of (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate (CAS No. 2770499-36-8)

(9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2770499-36-8, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of a fluorene core, combined with functional groups such as propargyl sulfide and carbamate, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The fluorene moiety, a well-known aromatic system, is highly valued for its rigidity and stability, which often enhances the binding affinity of small molecules to biological targets. In contrast, the propargyl sulfide group introduces a reactive site that can be utilized for further derivatization, enabling the creation of more complex structures with tailored properties. The carbamate functionality, on the other hand, is frequently employed in medicinal chemistry due to its ability to modulate pharmacokinetic profiles and improve solubility.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can address multiple biological pathways simultaneously. (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate embodies this concept by integrating several pharmacophoric elements into a single molecular framework. This design approach has been increasingly adopted in modern pharmaceutical research, as it allows for the rapid identification of lead compounds with enhanced therapeutic potential.

In vitro studies have demonstrated that derivatives of this compound exhibit intriguing biological activities across various disease models. For instance, preliminary investigations suggest that modifications of the fluorene core can influence receptor binding affinity, while alterations to the propargyl sulfide moiety may affect metabolic stability. The carbamate group has also been shown to play a crucial role in modulating drug interactions at the molecular level.

The synthesis of (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include Sonogashira coupling for introducing the propargyl sulfide functionality, followed by carbamate formation via nucleophilic substitution or condensation reactions. These synthetic routes highlight the compound's complexity and underscore the expertise required for its preparation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science research, particularly in the development of advanced polymers and organic electronics. The fluorene core, known for its fluorescence properties, could be exploited in optoelectronic devices, while the propargyl sulfide group offers opportunities for further functionalization.

As research continues to evolve, new methodologies for evaluating the biological activity of (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate are being developed. High-throughput screening techniques and computational modeling are being employed to accelerate the discovery process, enabling researchers to rapidly assess the compound's potential in various therapeutic contexts. These innovations are expected to drive further exploration of this molecule and its derivatives.

The safety and environmental impact of this compound are also areas of active investigation. While it does not fall under any restricted categories such as hazardous or controlled substances, its chemical properties necessitate careful handling during synthesis and application. Future studies will focus on optimizing synthetic routes to minimize waste and improve sustainability.

In conclusion, (9H-fluoren-9-yl)methyl N-[2-(prop-2-yn-1-ylsulfanyl)ethyl]carbamate (CAS No. 2770499-36-8) represents a promising candidate for both pharmaceutical and materials science applications. Its unique structural composition and functional versatility make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.